Cas no 13162-47-5 (2,4-Dodecadienal)

2,4-Dodecadienal structure
2,4-Dodecadienal structure
Product Name:2,4-Dodecadienal
CAS No:13162-47-5
MF:C12H20O
MW:180.286603927612
CID:1228740
PubChem ID:30748
Update Time:2025-04-20

2,4-Dodecadienal Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dodecadienal
    • DTXSID10865006
    • 13162-47-5
    • dodec-2,4-dienal
    • 21662-15-7
    • CID 30748
    • dodeca-2,4-dienal
    • Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3
    • InChI Key: QKTZBZWNADPFOL-UHFFFAOYSA-N
    • SMILES: O=CC=CC=CCCCCCCC

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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